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Compound of Interest

Compound Name: Cytochalasin K

Cat. No.: B12427606

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cytochalasin K is a member of the cytochalasan family of fungal metabolites that are widely
used in cell biology research. Like other cytochalasins, it is a potent inhibitor of actin
polymerization and can be used to study a variety of cellular processes that involve the actin
cytoskeleton, such as cell matility, division, and morphology. Accurate and reproducible
experimental results depend on the correct preparation and storage of Cytochalasin K stock
solutions. These application notes provide detailed protocols for the preparation, storage, and
handling of Cytochalasin K stock solutions to ensure their stability and efficacy.

Data Presentation

Table 1: Properties of Cytochalasin K

Property Value

Molecular Formula C32H37NOe

Molecular Weight 531.64 g/mol

CAS Number 79648-72-9
Appearance White to off-white solid
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Table 2: Solubility of Related Cytochalasins

Note: Specific solubility data for Cytochalasin K is not readily available. The following data for
other cytochalasins can be used as a guideline. It is recommended to perform small-scale
solubility tests before preparing a large stock solution.

Solvent Cytochalasin B Solubility Cytochalasin D Solubility
Dimethyl sulfoxide (DMSO) 371 mg/mL[1] ~100 mg/mL[2]

5 mg/mL (with gentle warming)
Ethanol 35 mg/mL[1]

[3]
Dichloromethane - ~10 mg/mL[2]
Acetone 10 mg/mL
Water Essentially insoluble

Table 3: Recommended Storage Conditions for

Cytochalasin Stock Solutions

Recommended .
Storage Form Duration Notes
Temperature
Store in a tightly
Solid Powder -20°C Up to 2 years sealed container,
protected from light.
Aliquot to avoid
Stock Solution in repeated freeze-thaw
-20°C Up to 3 months
DMSO cycles. Protect from

light.

Experimental Protocols
Safety Precautions

Cytochalasins are considered highly toxic and should be handled with care. Always wear
appropriate personal protective equipment (PPE), including gloves, a lab coat, and eye

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b12427606?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/362/579/c6762pis.pdf
https://cdn.caymanchem.com/cdn/insert/11330.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/362/579/c6762pis.pdf
https://www.tocris.com/products/cytochalasin-d_1233
https://cdn.caymanchem.com/cdn/insert/11330.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

protection. When handling the solid powder, work in a chemical fume hood to avoid inhalation.

In case of contact with skin, wash immediately with plenty of water.

Protocol for Preparation of a 10 mM Cytochalasin K
Stock Solution in DMSO

Materials:

Cytochalasin K (solid powder)
Anhydrous Dimethyl sulfoxide (DMSO)
Sterile microcentrifuge tubes or cryovials
Calibrated analytical balance

Vortex mixer

Procedure:

Equilibrate Reagents: Allow the vial of Cytochalasin K powder and the anhydrous DMSO to
come to room temperature before opening to prevent condensation of moisture.

Weighing: In a chemical fume hood, carefully weigh out the desired amount of Cytochalasin
K. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.32 mg of
Cytochalasin K (Molecular Weight = 531.64 g/mol ).

Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the
Cytochalasin K powder. For a 10 mM solution, if you weighed 5.32 mg, you would add 1 mL
of DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.
Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, light-
protected microcentrifuge tubes or cryovials. This will minimize the number of freeze-thaw
cycles.
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e Labeling: Clearly label each aliquot with the name of the compound (Cytochalasin K), the
concentration (10 mM), the solvent (DMSO), the date of preparation, and your initials.

o Storage: Store the aliquots at -20°C, protected from light.

Visualizations
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Workflow for Preparation and Storage of Cytochalasin K Stock Solution
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Mechanism of Action of Cytochalasin K
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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